Cas no 1797585-13-7 (4-cyclopropyl-3-(furan-2-yl)-1-{3-(trifluoromethyl)phenylmethyl}-4,5-dihydro-1H-1,2,4-triazol-5-one)

4-Cyclopropyl-3-(furan-2-yl)-1-{3-(trifluoromethyl)phenylmethyl}-4,5-dihydro-1H-1,2,4-triazol-5-one is a structurally complex heterocyclic compound featuring a fused triazolone core with cyclopropyl, furan, and trifluoromethylphenyl substituents. Its unique molecular architecture suggests potential utility in medicinal chemistry and agrochemical research, particularly due to the presence of the trifluoromethyl group, which often enhances metabolic stability and lipophilicity. The furan and cyclopropyl moieties may contribute to selective binding interactions in biological systems. This compound is of interest for further investigation in drug discovery, given its combination of rigid and flexible structural elements, which could influence pharmacokinetic properties. Proper handling and storage under inert conditions are recommended due to its reactive functional groups.
4-cyclopropyl-3-(furan-2-yl)-1-{3-(trifluoromethyl)phenylmethyl}-4,5-dihydro-1H-1,2,4-triazol-5-one structure
1797585-13-7 structure
Product Name:4-cyclopropyl-3-(furan-2-yl)-1-{3-(trifluoromethyl)phenylmethyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
CAS No:1797585-13-7
MF:C17H14F3N3O2
MW:349.30717420578
CID:5796092
PubChem ID:71793556
Update Time:2025-10-20

4-cyclopropyl-3-(furan-2-yl)-1-{3-(trifluoromethyl)phenylmethyl}-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

    • 4-cyclopropyl-3-(furan-2-yl)-1-{3-(trifluoromethyl)phenylmethyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
    • CCG-346669
    • 4-cyclopropyl-3-(furan-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
    • F6246-1268
    • 4-cyclopropyl-5-(furan-2-yl)-2-[[3-(trifluoromethyl)phenyl]methyl]-1,2,4-triazol-3-one
    • 4-cyclopropyl-3-(furan-2-yl)-1-(3-(trifluoromethyl)benzyl)-1H-1,2,4-triazol-5(4H)-one
    • AKOS024543929
    • 1797585-13-7
    • Inchi: 1S/C17H14F3N3O2/c18-17(19,20)12-4-1-3-11(9-12)10-22-16(24)23(13-6-7-13)15(21-22)14-5-2-8-25-14/h1-5,8-9,13H,6-7,10H2
    • InChI Key: QXRDGLCGIRJAGO-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)CN1C(N(C(C2=CC=CO2)=N1)C1CC1)=O)(F)F

Computed Properties

  • Exact Mass: 349.10381118g/mol
  • Monoisotopic Mass: 349.10381118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 562
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 49Ų

4-cyclopropyl-3-(furan-2-yl)-1-{3-(trifluoromethyl)phenylmethyl}-4,5-dihydro-1H-1,2,4-triazol-5-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6246-1268-2μmol
4-cyclopropyl-3-(furan-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
1797585-13-7
2μmol
$57.0 2023-09-09
Life Chemicals
F6246-1268-5μmol
4-cyclopropyl-3-(furan-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
1797585-13-7
5μmol
$63.0 2023-09-09
Life Chemicals
F6246-1268-10μmol
4-cyclopropyl-3-(furan-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
1797585-13-7
10μmol
$69.0 2023-09-09
Life Chemicals
F6246-1268-20μmol
4-cyclopropyl-3-(furan-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
1797585-13-7
20μmol
$79.0 2023-09-09
Life Chemicals
F6246-1268-1mg
4-cyclopropyl-3-(furan-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
1797585-13-7
1mg
$54.0 2023-09-09
Life Chemicals
F6246-1268-2mg
4-cyclopropyl-3-(furan-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
1797585-13-7
2mg
$59.0 2023-09-09
Life Chemicals
F6246-1268-3mg
4-cyclopropyl-3-(furan-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
1797585-13-7
3mg
$63.0 2023-09-09
Life Chemicals
F6246-1268-4mg
4-cyclopropyl-3-(furan-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
1797585-13-7
4mg
$66.0 2023-09-09
Life Chemicals
F6246-1268-5mg
4-cyclopropyl-3-(furan-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
1797585-13-7
5mg
$69.0 2023-09-09
Life Chemicals
F6246-1268-10mg
4-cyclopropyl-3-(furan-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
1797585-13-7
10mg
$79.0 2023-09-09

Additional information on 4-cyclopropyl-3-(furan-2-yl)-1-{3-(trifluoromethyl)phenylmethyl}-4,5-dihydro-1H-1,2,4-triazol-5-one

Introduction to 4-cyclopropyl-3-(furan-2-yl)-1-{3-(trifluoromethyl)phenylmethyl}-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1797585-13-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-cyclopropyl-3-(furan-2-yl)-1-{3-(trifluoromethyl)phenylmethyl}-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1797585-13-7) is a structurally complex heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features and promising biological activities. This compound belongs to the triazolone class, which is well-documented for its versatility in drug design and development. The presence of multiple functional groups, including a cyclopropyl ring, a furan moiety, and a trifluoromethyl-substituted phenylmethyl group, contributes to its intriguing chemical and biological properties.

The cyclopropyl group in the molecular structure of this compound is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug candidates. Additionally, the furan ring introduces an oxygen atom into the core scaffold, which can influence both the electronic properties and solubility of the molecule. The trifluoromethyl group further modulates the pharmacokinetic profile by increasing lipophilicity and reducing metabolic clearance. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploiting heterocyclic compounds for their therapeutic potential. Among these, triazolones have emerged as a valuable class of scaffolds due to their ability to interact with biological targets in multiple ways. The 1H-1,2,4-triazol-5-one core structure of this compound is particularly interesting because it can serve as a hinge-binding motif, allowing for precise interactions with protein targets. This feature has been leveraged in the design of inhibitors targeting various kinases and other enzymes involved in diseases such as cancer and inflammation.

One of the most compelling aspects of this compound is its potential application in oncology research. Preclinical studies have demonstrated that molecules bearing similar structural motifs can inhibit aberrantly activated kinases that drive tumor growth. The combination of the cyclopropyl, furan, and trifluoromethylphenylmethyl groups may contribute to selective binding to specific kinase domains, thereby minimizing off-target effects. Furthermore, the triazolone moiety can participate in hydrogen bonding interactions with key residues in the active site of target enzymes, enhancing binding affinity.

Recent advances in computational chemistry have enabled more efficient screening of candidate compounds like this one. Molecular docking studies have shown that derivatives of 4-cyclopropyl-3-(furan-2-yl)-1-{3-(trifluoromethyl)phenylmethyl}-4,5-dihydro-1H-1,2,4-triazol-5-one can effectively bind to ATP-binding pockets of kinases such as EGFR and ALK. These simulations have guided medicinal chemists in optimizing lead structures by identifying key interactions that can be enhanced or modified to improve potency and selectivity.

The role of fluorine-containing substituents in medicinal chemistry cannot be overstated. The trifluoromethyl group in this compound not only enhances lipophilicity but also influences electronic effects that can modulate receptor binding. This has been observed in various drug candidates where trifluoromethylation has led to improved pharmacokinetic profiles and increased bioavailability. Additionally, fluorine atoms can participate in halogen bonding interactions with biological targets, further contributing to the compound's binding affinity.

Another area where this compound shows promise is in anti-inflammatory research. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Studies have indicated that triazolone derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX enzymes. The structural features of this compound may allow it to interact with these enzymes at sites distinct from traditional nonsteroidal anti-inflammatory drugs (NSAIDs), potentially offering new therapeutic strategies.

The synthesis of complex heterocyclic compounds like 4-cyclopropyl-3-(furan-2-yl)-1-{3-(trifluoromethyl)phenylmethyl}-4,5-dihydro-1H-1,2,4-triazol-5-one presents both challenges and opportunities for synthetic chemists. Modern synthetic methodologies have enabled more efficient construction of intricate molecular frameworks while maintaining high regioselectivity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing diverse functional groups into the core scaffold without compromising overall molecular integrity.

In conclusion, 4-cyclopropyl-3-(furan-2-yl)-1-{3-(trifluoromethyl)phenylmethyl}-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1797585-13-7) represents a structurally fascinating molecule with significant potential in chemical biology and medicinal chemistry. Its unique combination of pharmacophoric elements makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating cancers and inflammatory diseases. As research continues to uncover new biological targets and synthetic strategies, this compound will likely play an important role in shaping future therapeutic interventions.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd